Cas no 39520-25-7 (Dimethyl 2-(tert-butyl)malonate)

• Product Name: Dimethyl 2-(tert-butyl)malonate
• CAS No: 39520-25-7
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD08436110
• CID: 298038
• Update Time: 2025-10-18

Dimethyl 2-(tert-butyl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(tert-butyl)malonate
• Dimethyl tert-butylmalonate
• dimethyl 2-tert-butylmalonate
• dimethyl 2-tert-butylpropanedioate
• Propanedioic acid,2-(1,1-dimethylethyl)-, 1,3-dimethyl ester
• tert-Butylmalonsaeure-dimethylester

• MDL： MFCD08436110
• Inchi： 1S/C9H16O4/c1-9(2,3)6(7(10)12-4)8(11)13-5/h6H,1-5H3
• InChI Key： OBANUQSDPDUGSL-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)C(C)(C)C)=O

Computed Properties

• Exact Mass: 188.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Density: 1.020
• Boiling Point: 190 ºC
• Flash Point: 79 ºC
• Refractive Index: 1.4280
• PSA: 52.60000
• LogP: 0.99470

Additional information on Dimethyl 2-(tert-butyl)malonate

Comprehensive Overview of Dimethyl 2-(tert-butyl)malonate (CAS No. 39520-25-7): Properties, Applications, and Industry Insights

Dimethyl 2-(tert-butyl)malonate (CAS No. 39520-25-7) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. This ester derivative of malonic acid features a tert-butyl group, which enhances its stability and reactivity in various chemical processes. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and materials science, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of Dimethyl 2-(tert-butyl)malonate incorporates two methoxy carbonyl groups, making it a valuable building block for asymmetric synthesis and cascade reactions. Its CAS No. 39520-25-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial R&D. Recent trends highlight its role in developing green chemistry protocols, aligning with global sustainability goals. Users often inquire about its solubility, storage conditions, and compatibility with catalysts, underscoring its practical relevance.

In pharmaceutical applications, Dimethyl 2-(tert-butyl)malonate serves as a precursor for chiral auxiliaries and peptide mimetics. Its tert-butyl moiety offers steric hindrance, enabling selective transformations in drug discovery. A surge in queries related to enantioselective synthesis and biodegradable polymers further emphasizes its cross-disciplinary utility. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently discussed in online forums and research papers.

From an industrial perspective, this compound is pivotal in producing high-value fragrances and specialty coatings. Manufacturers prioritize its cost-effective scalability and low toxicity profile, addressing eco-conscious market demands. Searches for alternative solvents and microwave-assisted reactions involving CAS No. 39520-25-7 indicate evolving methodologies to optimize its use. Regulatory compliance, particularly concerning REACH and FDA guidelines, remains a critical discussion point among stakeholders.

Emerging studies explore the integration of Dimethyl 2-(tert-butyl)malonate into nanomaterial fabrication and catalysis. Its ability to form stable intermediates under mild conditions aligns with the shift toward energy-efficient processes. Frequently asked questions about its reaction kinetics and compatibility with enzymatic systems reflect the compound's expanding role in biotechnology. Collaborative efforts between academia and industry continue to uncover novel applications, reinforcing its status as a multifunctional reagent.

To summarize, Dimethyl 2-(tert-butyl)malonate (CAS No. 39520-25-7) exemplifies innovation in modern chemistry. Its adaptability across diverse sectors—from precision medicine to sustainable manufacturing—makes it a cornerstone of contemporary research. As interest grows in circular economy principles and atom-efficient synthesis, this compound is poised to remain at the forefront of scientific advancement.